3-({3-[(tetrahydro-2-furanylcarbonyl)amino]benzoyl}amino)benzoic acid

• IUPAC Name: 3-[[3-(oxolane-2-carbonylamino)benzoyl]amino]benzoic acid
• InChI: InChI=1S/C19H18N2O5/c22-17(20-15-7-2-5-13(11-15)19(24)25)12-4-1-6-14(10-12)21-18(23)16-8-3-9-26-16/h1-2,4-7,10-11,16H,3,8-9H2,(H,20,22)(H,21,23)(H,24,25)
• InChI Key: JPFPIKVARSCUCV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)C(=O)NC2=CC=CC(=C2)C(=O)NC3=CC=CC(=C3)C(=O)O
• Molecular Formula: C19H18N2O5
• Molecular Weight: 354.4 g/mol

Description

3-({3-[(tetrahydro-2-furanylcarbonyl)amino]benzoyl}amino)benzoic acid, commonly known as TFABA, is a small molecule inhibitor that has gained significant attention in recent years due to its potential therapeutic applications. It is a member of the class of compounds known as N-acyl amino acid derivatives, which have been shown to exhibit various biological activities. In

Mechanism of Action

TFABA exerts its biological effects by inhibiting the activity of certain enzymes. Specifically, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are mediators of inflammation. TFABA has also been shown to inhibit the activity of histone deacetylases (HDACs), enzymes involved in the regulation of gene expression. By inhibiting these enzymes, TFABA can modulate various cellular processes, leading to its anti-inflammatory, anti-tumor, and anti-viral effects.
Biochemical and Physiological Effects:
TFABA has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, in vitro and in vivo. TFABA has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, TFABA has been shown to inhibit the replication of certain viruses, such as hepatitis C virus, by targeting viral proteins involved in viral replication.

Advantages and Limitations for Lab Experiments

TFABA has several advantages for lab experiments. It is a small molecule inhibitor, which makes it easy to synthesize and manipulate in vitro. It has also been shown to exhibit potent biological activity, making it a useful tool for studying various cellular processes. However, TFABA also has some limitations. It can be difficult to deliver TFABA to cells in vivo, as it is hydrophobic and may not readily cross cell membranes. Additionally, TFABA may exhibit off-target effects, which can complicate data interpretation.

Future Directions

There are several future directions for research on TFABA. One area of interest is the development of more potent and selective inhibitors of COX-2 and HDACs. Additionally, there is interest in exploring the potential use of TFABA in combination with other drugs for cancer treatment. TFABA may also have potential as a therapeutic agent for viral infections, and further research is needed to explore this possibility. Finally, there is interest in developing new delivery methods for TFABA to improve its bioavailability and efficacy in vivo.

Scientific Research Applications

TFABA has been shown to exhibit various biological activities, including anti-inflammatory, anti-tumor, and anti-viral properties. It has been studied extensively for its potential use in cancer treatment, as it has been shown to inhibit the growth of cancer cells in vitro and in vivo. TFABA has also been studied for its potential use in viral infections, as it has been shown to inhibit the replication of certain viruses such as hepatitis C virus.